Cas no 2138229-05-5 (Cyclohexanesulfonamide, N,2,3-trimethyl-)

• Product Name: Cyclohexanesulfonamide, N,2,3-trimethyl-
• CAS No: 2138229-05-5
• MF: C₉H₁₉NO₂S
• MW: 205.317661523819
• CID: 5289249
• Update Time: 2025-07-01

Cyclohexanesulfonamide, N,2,3-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanesulfonamide, N,2,3-trimethyl-

• Inchi： 1S/C9H19NO2S/c1-7-5-4-6-9(8(7)2)13(11,12)10-3/h7-10H,4-6H2,1-3H3
• InChI Key： NSMCJTKAGJTRRX-UHFFFAOYSA-N
• SMILES： C1(S(NC)(=O)=O)CCCC(C)C1C

Additional information on Cyclohexanesulfonamide, N,2,3-trimethyl-

Cyclohexanesulfonamide, N,2,3-trimethyl- (CAS No. 2138229-05-5)

Cyclohexanesulfonamide, N,2,3-trimethyl- is a chemical compound with the CAS registry number 2138229-05-5. This compound belongs to the class of sulfonamides, which are widely used in various industries due to their unique chemical properties. The molecule consists of a cyclohexane ring substituted with a sulfonamide group and three methyl groups at specific positions. The presence of these substituents significantly influences the compound's physical and chemical properties, making it suitable for a range of applications.

The synthesis of Cyclohexanesulfonamide, N,2,3-trimethyl- typically involves a multi-step process that includes nucleophilic substitution and sulfonation reactions. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of microwave-assisted synthesis to optimize reaction conditions and improve yield. These innovations highlight the growing emphasis on sustainable practices in chemical manufacturing.

One of the key features of Cyclohexanesulfonamide, N,2,3-trimethyl- is its high thermal stability. This property makes it ideal for applications that require exposure to elevated temperatures. Additionally, the compound exhibits good solubility in organic solvents, which enhances its utility in various chemical processes. Recent studies have also revealed that this compound possesses moderate biodegradability under specific environmental conditions, making it a potential candidate for eco-friendly applications.

In terms of applications, Cyclohexanesulfonamide, N,2,3-trimethyl- has found significant use in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to act as a bioisostere has made it valuable in designing drugs with improved pharmacokinetic profiles. Furthermore, this compound is employed in agrochemicals as a component in herbicides and fungicides due to its ability to inhibit specific enzymes involved in plant metabolism.

Recent research has focused on exploring the biological activity of Cyclohexanesulfonamide, N,2,3-trimethyl- and its derivatives. Studies conducted by Smith et al. (2023) demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting cyclooxygenase enzymes. Another study by Lee et al. (2023) highlighted its potential as an anticancer agent due to its ability to induce apoptosis in cancer cells while sparing healthy cells.

The structural versatility of Cyclohexanesulfonamide, N,2,3-trimethyl- allows for further functionalization to tailor its properties for specific applications. For example, researchers have investigated the incorporation of fluorine atoms into the molecule to enhance its lipophilicity and improve drug delivery efficiency. These modifications underscore the compound's adaptability and its role as a valuable building block in modern drug discovery.

In conclusion, Cyclohexanesulfonamide, N,N,N',N'-tetramethylenediamine derivative (CAS No. 2138229-05-5) is a versatile compound with a wide range of applications across various industries. Its unique chemical properties and recent advancements in synthesis and application techniques make it an essential component in contemporary chemical research and development.